Cas no 1806016-53-4 (Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate)

• Product Name: Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate
• CAS No: 1806016-53-4
• MF: C₉H₉F₃N₂O₂
• MW: 234.175172567368
• CID: 4884617
• Update Time: 2025-11-01

Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate

• Inchi： 1S/C9H9F3N2O2/c1-16-9(15)5-4(2-13)3-14-7(6(5)10)8(11)12/h3,8H,2,13H2,1H3
• InChI Key： DQEWURCATACXGJ-UHFFFAOYSA-N
• SMILES： FC1C(C(F)F)=NC=C(CN)C=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 0.3
• Topological Polar Surface Area: 65.2

Additional information on Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate

Methyl 5-(Aminomethyl)-2-(Difluoromethyl)-3-Fluoropyridine-4-Carboxylate (CAS No. 1806016-53-4): An Overview

Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate (CAS No. 1806016-53-4) is a versatile compound with significant potential in the pharmaceutical and chemical industries. This compound, characterized by its unique structure and functional groups, has garnered attention for its potential applications in drug discovery and development. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

Chemical Structure and Properties

Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate is a pyridine derivative with a methyl ester group, an aminomethyl group, and difluoromethyl and fluorine substituents. The presence of these functional groups imparts distinct chemical properties to the molecule. The aminomethyl group can participate in various chemical reactions, such as amide formation and coupling reactions, making it a valuable intermediate in synthetic chemistry. The difluoromethyl and fluorine substituents contribute to the compound's lipophilicity and metabolic stability, which are crucial factors in drug design.

The molecular formula of Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate is C₁₀H₉F₃N₂O₂, with a molecular weight of approximately 240.18 g/mol. The compound is typically obtained as a white crystalline solid with a melting point ranging from 105°C to 107°C. It is soluble in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO), but has limited solubility in water.

Synthesis Methods

The synthesis of Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate can be achieved through several routes, each with its own advantages and challenges. One common method involves the reaction of 5-bromomethyl-2-difluoromethyl-3-fluoropyridine-4-carboxylic acid with methylamine in the presence of a coupling reagent such as HATU or EDC·HCl. This reaction typically proceeds under mild conditions and yields the desired product in good purity and yield.

Another approach involves the sequential transformation of a commercially available pyridine derivative through several steps, including bromination, substitution, and esterification. This multi-step synthesis allows for fine-tuning of the reaction conditions to optimize yield and purity. Recent advancements in catalytic methods have also facilitated the development of more efficient and environmentally friendly synthetic routes for this compound.

Applications in Pharmaceutical Research

Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate has shown promise in various areas of pharmaceutical research due to its unique structural features. One notable application is in the development of novel therapeutic agents for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier and its potential to modulate key signaling pathways make it an attractive candidate for further investigation.

In addition to its potential as a therapeutic agent, Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate has been explored as a lead compound for the design of potent inhibitors of specific enzymes involved in disease pathways. For example, recent studies have demonstrated its efficacy as an inhibitor of histone deacetylases (HDACs), which are implicated in various cancers and inflammatory disorders. The compound's ability to selectively target these enzymes without significant off-target effects makes it a valuable tool for both basic research and drug discovery.

Recent Research Findings

The scientific community has made significant progress in understanding the biological activities and mechanisms of action of Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate. A recent study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The study also highlighted its ability to reduce oxidative stress, which is a key factor in many chronic diseases.

Another study conducted by researchers at a leading pharmaceutical company investigated the pharmacokinetic properties of Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate. The results showed that the compound has favorable pharmacokinetic profiles, including good oral bioavailability, low clearance rates, and extended half-life. These properties make it suitable for once-daily dosing regimens, which can improve patient compliance and treatment outcomes.

Safety Considerations

Safety is a critical aspect of any chemical or pharmaceutical product. While Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate has shown promising results in preclinical studies, it is essential to conduct thorough safety evaluations before advancing it to clinical trials. Preclinical toxicology studies have indicated that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

To ensure the safe use of this compound in humans, ongoing research is focused on identifying any potential long-term effects or interactions with other medications. Additionally, regulatory guidelines from organizations such as the FDA and EMA must be strictly followed to ensure compliance with safety standards.

Conclusion

Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate (CAS No. 1806016-53-4) is a promising compound with diverse applications in pharmaceutical research and development. Its unique chemical structure confers valuable properties that make it suitable for various therapeutic applications, including neurodegenerative diseases and cancer treatment. Recent research findings have further validated its potential as a lead compound for drug discovery.

Ongoing studies are expected to provide deeper insights into the biological activities and mechanisms of action of this compound, paving the way for its clinical evaluation and potential commercialization. As research progresses, it is crucial to continue monitoring safety profiles and optimizing synthetic methods to ensure that this promising molecule can be effectively translated into clinical practice.